3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium

• Molecular Formula: C9H12NO2S+
• Molecular Weight: 198.26 g/mol
• IUPAC Name: methyl 1-methyl-2-methylsulfanylpyridin-1-ium-3-carboxylate
• InChI: InChI=1S/C9H12NO2S/c1-10-6-4-5-7(8(10)13-3)9(11)12-2/h4-6H,1-3H3/q+1
• InChI Key: ZXQZSNNWSPHWFH-UHFFFAOYSA-N
• SMILES: C[N+]1=CC=CC(=C1SC)C(=O)OC

Description

3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium, also known as MPP+, is a chemical compound that has been widely used in scientific research. It is a toxic compound that is known to affect the nervous system and has been used to study the mechanisms of Parkinson's disease.

Mechanism of Action

3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ enters neurons through the dopamine transporter and accumulates in the mitochondria. It inhibits complex I of the electron transport chain, leading to a decrease in ATP production and an increase in reactive oxygen species. This results in oxidative stress and damage to the dopaminergic neurons.
Biochemical and Physiological Effects:
3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ has been shown to induce apoptosis in dopaminergic neurons, leading to a decrease in dopamine levels in the brain. It also causes oxidative stress and inflammation, which can contribute to the progression of Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ is a useful tool for studying the mechanisms of Parkinson's disease, but it has some limitations. It is a toxic compound and must be handled with care. It also has a short half-life, which can make it difficult to study its effects over extended periods of time.

Future Directions

There are several future directions for research on 3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+. One area of interest is the development of new compounds that can selectively target dopaminergic neurons without causing toxicity. Another area of interest is the use of 3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ as a tool for studying the role of oxidative stress in Parkinson's disease. Finally, there is a need for further research on the long-term effects of 3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ exposure on the nervous system.

Synthesis Methods

3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ can be synthesized by the reaction of 1-methyl-4-phenylpyridinium (3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+) with carbon dioxide and methanol in the presence of a catalyst. The reaction produces 3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ as a white crystalline powder.

Scientific Research Applications

3-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridinium+ has been extensively used in scientific research to study the mechanisms of Parkinson's disease. It is known to selectively damage dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the brain. This makes it a useful tool for studying the role of dopamine in Parkinson's disease.